1-(4-(Cyclopropylsulfonyl)piperazin-1-yl)-2-(2,4-dichlorophenoxy)ethanone

• IUPAC Name: 1-(4-cyclopropylsulfonylpiperazin-1-yl)-2-(2,4-dichlorophenoxy)ethanone
• InChI: InChI=1S/C15H18Cl2N2O4S/c16-11-1-4-14(13(17)9-11)23-10-15(20)18-5-7-19(8-6-18)24(21,22)12-2-3-12/h1,4,9,12H,2-3,5-8,10H2
• InChI Key: OSDAPEIXKHBMHL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1S(=O)(=O)N2CCN(CC2)C(=O)COC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C15H18Cl2N2O4S
• Molecular Weight: 393.3 g/mol

Description

1-(4-(Cyclopropylsulfonyl)piperazin-1-yl)-2-(2,4-dichlorophenoxy)ethanone, also known as CP-724714, is a small molecule inhibitor that has shown promising results in preclinical studies for the treatment of cancer.

Scientific Research Applications

Anticancer and Antituberculosis Applications

A study demonstrated the synthesis and evaluation of [1-(4-Chlorophenyl) cyclopropyl] (piperazin-1-yl) methanone derivates, showing significant anticancer and antituberculosis activities. Some compounds exhibited notable in vitro anticancer activity against human breast cancer cell lines and significant antituberculosis activity, highlighting their potential as therapeutic agents (Mallikarjuna, Padmashali, & Sandeep, 2014).

Antitumor Activity

Another research focus has been on the antitumor evaluation of 1,2,4-triazine derivatives bearing the piperazine amide moiety against breast cancer cells. Compounds showed promising antiproliferative effects, comparing favorably with cisplatin, a known anticancer drug (Yurttaş, Demirayak, Ilgın, & Atlı, 2014).

Oxidative Metabolism Studies

Research into the oxidative metabolism of novel antidepressants has uncovered the involvement of multiple cytochrome P450 enzymes in metabolizing compounds to various metabolites, indicating the complex metabolic pathways and potential for diverse therapeutic applications (Hvenegaard et al., 2012).

Antiviral Research

Studies on the synthesis and evaluation of nitroimidazole derivatives have demonstrated potential anti-HIV activity, offering a novel approach to non-nucleoside reverse transcriptase inhibitors, essential for HIV treatment (Al-Masoudi, Al-Soud, De Clercq, & Pannecouque, 2007).

Electrochemical Synthesis and Enzyme Inhibition

Electrochemical methods have been applied to synthesize new compounds with potential therapeutic applications, including enzyme inhibitors. Such studies provide insights into developing drugs through environmentally friendly synthesis processes (Nematollahi, Momeni, & Khazalpour, 2014).

Antibacterial, Antifungal, and Cytotoxic Activities

Research on azole-containing piperazine derivatives has shown these compounds possess significant antibacterial, antifungal, and cytotoxic activities, suggesting their potential as broad-spectrum antimicrobial and anticancer agents (Gan, Fang, & Zhou, 2010).